Cas no 153394-55-9 (Methanone, (2-amino-4,5-dimethoxyphenyl)(3,4-dimethoxyphenyl)-)
153394-55-9 structure
Product Name:Methanone, (2-amino-4,5-dimethoxyphenyl)(3,4-dimethoxyphenyl)-
CAS No:153394-55-9
MF:C17H19NO5
MW:317.336465120316
CID:1327122
PubChem ID:9926967
Update Time:2025-04-20
Methanone, (2-amino-4,5-dimethoxyphenyl)(3,4-dimethoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Methanone, (2-amino-4,5-dimethoxyphenyl)(3,4-dimethoxyphenyl)-
- 2-amino-4,5,3',4'-tetramethoxy-benzophenone
- 153394-55-9
- QURQNGLMLPYTKL-UHFFFAOYSA-N
- SCHEMBL7807601
- (2-amino-4,5-dimethoxyphenyl)-(3,4-dimethoxyphenyl)methanone
- 2-amino-4,5,3',4'-tetramethoxybenzophenone
- 2-amino-3',4,4',5-tetramethoxybenzophenone
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- Inchi: 1S/C17H19NO5/c1-20-13-6-5-10(7-14(13)21-2)17(19)11-8-15(22-3)16(23-4)9-12(11)18/h5-9H,18H2,1-4H3
- InChI Key: QURQNGLMLPYTKL-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CC(=C(C=1)C(C1C=CC(=C(C=1)OC)OC)=O)N)OC
Computed Properties
- Exact Mass: 317.12637
- Monoisotopic Mass: 317.12632271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 391
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 80Ų
Experimental Properties
- PSA: 80.01
Methanone, (2-amino-4,5-dimethoxyphenyl)(3,4-dimethoxyphenyl)- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
153394-55-9 (Methanone, (2-amino-4,5-dimethoxyphenyl)(3,4-dimethoxyphenyl)-) Related Products
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